1-({1-[(4-Chlorophenyl)sulfonyl]-3-piperidinyl}carbonyl)-4-phenylpiperazine

• Molecular Formula: C22H26ClN3O3S
• Molecular Weight: 448 g/mol
• IUPAC Name: [1-(4-chlorophenyl)sulfonylpiperidin-3-yl]-(4-phenylpiperazin-1-yl)methanone
• InChI: InChI=1S/C22H26ClN3O3S/c23-19-8-10-21(11-9-19)30(28,29)26-12-4-5-18(17-26)22(27)25-15-13-24(14-16-25)20-6-2-1-3-7-20/h1-3,6-11,18H,4-5,12-17H2
• InChI Key: ABROUZSFCHZWIT-UHFFFAOYSA-N
• SMILES: C1CC(CN(C1)S(=O)(=O)C2=CC=C(C=C2)Cl)C(=O)N3CCN(CC3)C4=CC=CC=C4

Description

1-({1-[(4-Chlorophenyl)sulfonyl]-3-piperidinyl}carbonyl)-4-phenylpiperazine, also known as CSP-2503, is a small molecule drug that has been extensively studied for its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 1-({1-[(4-Chlorophenyl)sulfonyl]-3-piperidinyl}carbonyl)-4-phenylpiperazine is not fully understood, but it is believed to act as a modulator of the serotonin receptor subtype 5-HT1A. This receptor is involved in various physiological processes, including mood regulation, cognition, and cardiovascular function. 1-({1-[(4-Chlorophenyl)sulfonyl]-3-piperidinyl}carbonyl)-4-phenylpiperazine has been shown to enhance the activity of 5-HT1A receptors, which may underlie its neuroprotective, anticancer, and cardiovascular effects.
Biochemical and Physiological Effects
1-({1-[(4-Chlorophenyl)sulfonyl]-3-piperidinyl}carbonyl)-4-phenylpiperazine has been shown to have various biochemical and physiological effects, including the modulation of neurotransmitter release, the inhibition of cancer cell growth, and the improvement of endothelial function. In animal models, 1-({1-[(4-Chlorophenyl)sulfonyl]-3-piperidinyl}carbonyl)-4-phenylpiperazine has been shown to improve cognitive function, reduce brain damage after traumatic brain injury, and inhibit the growth of various cancer cell lines.

Advantages and Limitations for Lab Experiments

One advantage of using 1-({1-[(4-Chlorophenyl)sulfonyl]-3-piperidinyl}carbonyl)-4-phenylpiperazine in lab experiments is its well-defined mechanism of action, which allows for more precise and targeted studies. However, one limitation is its relatively low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for 1-({1-[(4-Chlorophenyl)sulfonyl]-3-piperidinyl}carbonyl)-4-phenylpiperazine research, including:
1. Further studies on its neuroprotective effects and potential therapeutic applications in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
2. Investigation of its anticancer effects and potential use in cancer therapy.
3. Studies on its cardiovascular effects and potential therapeutic applications in hypertension and other cardiovascular diseases.
4. Development of more water-soluble formulations of 1-({1-[(4-Chlorophenyl)sulfonyl]-3-piperidinyl}carbonyl)-4-phenylpiperazine to facilitate its use in lab experiments and potential clinical applications.
Conclusion
In conclusion, 1-({1-[(4-Chlorophenyl)sulfonyl]-3-piperidinyl}carbonyl)-4-phenylpiperazine is a small molecule drug that has been extensively studied for its potential therapeutic applications in various fields of research. Its well-defined mechanism of action and various biochemical and physiological effects make it a promising candidate for further investigation and potential clinical use.

Synthesis Methods

1-({1-[(4-Chlorophenyl)sulfonyl]-3-piperidinyl}carbonyl)-4-phenylpiperazine is synthesized through a multistep process that involves the reaction of 4-chlorobenzenesulfonyl chloride with piperidine to form 1-(4-chlorobenzenesulfonyl)piperidine. This intermediate is then reacted with phenylpiperazine and triethylamine to produce 1-({1-[(4-Chlorophenyl)sulfonyl]-3-piperidinyl}carbonyl)-4-phenylpiperazine.

Scientific Research Applications

1-({1-[(4-Chlorophenyl)sulfonyl]-3-piperidinyl}carbonyl)-4-phenylpiperazine has been studied for its potential therapeutic applications in various fields of research, including neuroscience, cancer, and cardiovascular diseases. In neuroscience, 1-({1-[(4-Chlorophenyl)sulfonyl]-3-piperidinyl}carbonyl)-4-phenylpiperazine has been shown to have a neuroprotective effect and can improve cognitive function in animal models of Alzheimer's disease and traumatic brain injury. In cancer research, 1-({1-[(4-Chlorophenyl)sulfonyl]-3-piperidinyl}carbonyl)-4-phenylpiperazine has been shown to inhibit the growth of cancer cells and induce apoptosis in various cancer cell lines. In cardiovascular research, 1-({1-[(4-Chlorophenyl)sulfonyl]-3-piperidinyl}carbonyl)-4-phenylpiperazine has been shown to have a vasodilatory effect and can improve endothelial function in animal models of hypertension.